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Compound of Interest

Compound Name: Silver-107

Cat. No.: B085066

It is crucial to note that Silver-107 (1°’Ag) is a stable, non-radioactive isotope of silver.[1]
Therefore, the handling procedures and personal protective equipment (PPE) required are
based on the chemical and physical properties of silver in its metallic form, particularly when in
a powdered or dust form, rather than radiological hazards. Prolonged or repeated exposure to
silver dust can lead to a condition called argyria, which causes a permanent blue-gray
discoloration of the skin and other body tissues.[2]

This guide provides essential safety and logistical information for the proper handling and
disposal of Silver-107 in a laboratory setting.

Personal Protective Equipment (PPE)

When handling Silver-107, especially in powder form, a comprehensive PPE strategy is
essential to minimize exposure. The following table summarizes the recommended PPE.
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Personal Protective

Body Part . Specifications and Notes
Equipment
Wear suitable protective
gloves, such as nitrile or
Hands Gloves ]
rubber, to prevent skin contact.
[31[4]
Use chemical splash goggles
or safety glasses with side
Eyes Safety Goggles

shields to protect against

airborne particles.[3][4]

Respiratory

NIOSH/CEN Approved

Respirator

A respirator is necessary when
engineering controls are
insufficient to limit exposure to
silver dust.[3][4]

Body

Protective Clothing

A lab coat or other protective
clothing should be worn to
prevent contamination of
personal garments.[3][5] For
extensive handling, a rubber
apron and long sleeves are

recommended.[4]

Feet

Closed-toe Shoes

Always wear closed-toe shoes
in the laboratory to protect
against spills.[5][6][7]

Operational Plan for Handling Silver-107

A systematic approach is critical for the safe handling of Silver-107. The following workflow

outlines the key steps from preparation to post-handling procedures.
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Preparation

Designate and Prepare Work Area

\
Assemble Required PPE

A

Gather Handling and Spill Control Materials

Proceed to Handling

Hangling
Y

Don Appropriate PPE

\
Handle Silver-107 in a Well-Ventilated Area

A

Minimize Dust Generation

Proceed to Post-Handling

Post-H‘;ndling

Decontaminate Work Area and Equipment

A

Properly Remove and Dispose of PPE

\ 4
Wash Hands Thoroughly

Proceed to Disposal

Disg yosal

Collect Silver-107 Waste in a Labeled, Sealed Container

\

Dispose of Waste Through a Licensed Disposal Company
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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silver-107]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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